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CAS No.: 4008-48-4

Cat. No.: S537297

Chemical Stability & Storage Guidelines

Proper storage is critical for maintaining Nitroxoline's stability. The table below summarizes the key

conditions you should adhere to.

Factor Recommended Condition Rationale & Additional Notes
General Condition [1] Cool, dry, well-ventilated Prevents degradation and moisture
[2] place accumulation.

| Temperature [1] [3] [4] | Powder: -20°C (3 years) or 4°C (2 years) [1]. General/Working stock: 15°C to
25°C (59°F to 77°F) [3]. | Elevated temperatures accelerate chemical degradation [3] [4]. | | Humidity [3] [4]
| Low; relative humidity of 40-60% recommended [4]. | High humidity can cause clumping and hydrolytic
degradation [3]. | | Light Sensitivity [4] | Protect from light, especially direct sunlight. | The compound is
sensitive to light [4]. | | Container & Atmosphere [3] [4] | Tightly sealed, opaque, moisture-proof container.
| Original packaging is designed to minimize environmental exposure [3]. | | Incompatibilities [1] [2] |
Strong acids, strong bases, strong oxidizing agents. | Avoid contact with incompatible materials to prevent

hazardous reactions. |

Frequently Asked Questions (FAQs)
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Q1: What are the most critical factors to control when storing Nitroxoline? The most critical factors are
temperature, humidity, and light exposure. Nitroxoline should be stored in a cool, dry, dark place within
the recommended temperature ranges. High humidity can lead to clumping and hydrolytic degradation, while

heat and light can break down the chemical structure, reducing its efficacy [3] [4].

Q2: Why is it so important to keep Nitroxoline in its original container? The original container is
specifically designed to protect the contents from environmental factors. It typically provides a light-
resistant, airtight, and moisture-proof environment. Transferring Nitroxoline to a different container

increases its exposure to air and humidity, which can significantly accelerate degradation and reduce its shelf
life [3].

Q3: What happens if Nitroxoline is stored at room temperature? Storing solid Nitroxoline at a stable,
cool room temperature (within the 15°C to 25°C range) is acceptable for shorter durations or working
aliquots [3]. However, for long-term storage of bulk powder, temperatures of -20°C or 4°C are necessary to
ensure stability over several years [1]. Storage at temperatures above 30°C should be avoided as it leads to

decreased potency [3].

Troubleshooting Common Issues

This section addresses potential problems you might encounter related to Nitroxoline stability in the lab.

Issue Potential Cause Corrective & Preventive Actions

Clumping of Exposure to high humidity or ~ Prevention: Store in a tightly sealed container with a

Powder moisture [3]. desiccant. Use a low-humidity environment. Action:
Do not use clumped material for critical quantitative
experiments.

Solution Preparation with incompatible = Prevention: Use recommended solvents (e.g.,

Degradation solvents; exposure to high alcohol) [2]. Store solutions at -80°C (6 months) or
temperature or light over time  -20°C (1 month) [1]. Protect from light. Action: Do
[1] [4]. not use expired or discolored solutions.

Loss of Chemical degradation due to  Prevention: Adhere strictly to storage guidelines.

Bioactivity improper storage (e.g., Monitor freezer/refrigerator temperatures. Action:
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Issue Potential Cause Corrective & Preventive Actions
temperature fluctuations, Validate the activity of a new batch in a bioassay if
incorrect pH) [3]. suspected degradation occurs.

Experimental Considerations

When designing experiments, consider how storage and handling impact Nitroxoline's performance.

e Solvent Considerations: Nitroxoline is reported to be "very slightly soluble” in alcohol [2]. Its
stability in solution is limited, so prepare stock solutions fresh when possible or store them frozen
according to the guidelines in the table above [1].

¢ Mechanism & Stability: Nitroxoline's biological activity is closely linked to its ability to chelate metal
ions [5] [6]. Ensure that your experimental buffers do not contain high concentrations of metals that
could prematurely complex with Nitroxoline and reduce its effective concentration.

e Handling for Safety: While not classified as highly hazardous, Nitroxoline may cause skin, eye, and

respiratory irritation [2]. Always use personal protective equipment (PPE) including gloves and safety
goggles. Avoid breathing dust and ensure adequate ventilation [1] [2].

The following diagram outlines the key relationships between storage factors and their effects on

Nitroxoline, leading to experimental outcomes.
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Key Recommendations Summary

To ensure the integrity of your research with Nitroxoline, please adhere to these core principles:

e Store bulk powder at -20°C for long-term stability [1].

¢ Protect from moisture by keeping the container tightly sealed and in a low-humidity environment [3]
[4].

¢ Protect from light by using opaque or amber containers and storing in the dark [4].

¢ Avoid incompatible materials such as strong acids, bases, and oxidizing agents [1] [2].

¢ Follow safe handling practices to prevent personal exposure and contamination [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s537297?utm_src=pdf-body-img
https://www.smolecule.com/products/s537297?utm_src=pdf-body
https://www.abmole.com/literature/nitroxoline-msds.html
https://www.klandchemicals.com/blog/essential-guidelines-for-storing-nitroxoline-efficacy/
https://chemicalkland.com/blog/best-nitroxoline-storage-instructions-for-global-buyers/
https://chemicalkland.com/blog/best-nitroxoline-storage-instructions-for-global-buyers/
https://www.abmole.com/literature/nitroxoline-msds.html
https://www.chemicalbook.com/msds/nitroxoline.htm
https://www.abmole.com/literature/nitroxoline-msds.html
https://www.chemicalbook.com/msds/nitroxoline.htm
https://www.smolecule.com/products/s537297?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s537297?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

References

1. Material Safety Data Sheet of Nitroxoline | AbMole BioScience [abmole.com]

2. - Safety Data Sheet Nitroxoline [chemicalbook.com]

3. Essential Guidelines for Properly Storing Nitroxoline to ... [klandchemicals.com]

4. Ultimate Guide to Understanding Best Nitroxoline Storage ... [chemicalkland.com]

5. Uncovering nitroxoline activity spectrum... | Nature Communications [nature.com]

6. : Uses, Interactions, Mechanism of Action | DrugBank Online Nitroxoline [go.drugbank.com]

To cite this document: Smolecule. [Nitroxoline stability and storage conditions]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b537297#nitroxoline-stability-and-

storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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